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This document provides detailed application notes and protocols for the implementation of

continuous readout systems in high-rate Time Projection Chambers (TPCs). It is intended for

researchers and scientists in the fields of particle and nuclear physics.

Application Notes
Introduction to Continuous Readout TPCs
A Time Projection Chamber (TPC) is a particle tracking detector that provides three-

dimensional reconstruction of charged particle trajectories. Traditionally, TPCs have been

operated in a "gated" mode, where an electric grid is used to prevent ions generated during

signal amplification from drifting back into the main detector volume. This gating, however,

introduces significant dead time, limiting the detector's use to relatively low interaction rates of

a few hundred Hertz[1][2].

In modern high-energy physics experiments, such as those at the Large Hadron Collider (LHC),

interaction rates can reach 50 kHz or higher.[3][4][5] To cope with these rates, a paradigm shift

from gated to continuous, or "trigger-less," readout is necessary.[6] This approach eliminates

the gating grid, allowing the TPC to record all particle interactions. The primary challenges of

continuous readout are managing the immense data rates and mitigating the effects of Ion

Backflow (IBF), which can create space-charge distortions in the drift volume.[3][7][8]

Key experiments like the ALICE (A Large Ion Collider Experiment) TPC upgrade and the

sPHENIX experiment have successfully implemented continuous readout systems, pioneering
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the technologies and methodologies discussed herein.[3][9][10]

Core Technologies and Design Considerations
The successful implementation of a continuous readout TPC hinges on the careful selection

and integration of several key technologies, primarily related to gas amplification and front-end

electronics.

2.1 Gas Amplification: The Shift to MPGDs

Continuous operation necessitates replacing traditional Multi-Wire Proportional Chambers

(MWPCs) with Micro-Pattern Gas Detectors (MPGDs), which offer intrinsic suppression of ion

backflow and high-rate capability.[11]

Gas Electron Multipliers (GEMs): GEMs are thin polymer foils, typically 50 µm thick, clad with

copper on both sides and perforated with a high density of microscopic holes.[1] By applying

a voltage across the foil, a strong electric field is created within the holes, leading to electron

avalanche multiplication. A key advantage of GEMs is their ability to intrinsically suppress

IBF.[1][2] To achieve the stringent IBF requirements (typically < 1%) for continuous readout

at high luminosity, stacks of multiple GEMs are used.[3][8] The ALICE TPC upgrade, for

instance, employs quadruple-GEM (4-GEM) stacks.[3][5][9][12] This configuration allows for

the optimization of electric fields between the foils to efficiently block ions while maintaining

high electron transmission and sufficient gain.[3]

Micromegas (Micromesh Gaseous Structures): Micromegas detectors are another prominent

MPGD technology, consisting of a fine metallic mesh suspended a small distance (50-150

µm) above the readout pads, creating a high-field amplification region.[13] They are known

for their robustness, high gain, and good spatial resolution.[14][15] Hybrid solutions that

combine GEMs and Micromegas are also being investigated to leverage the strengths of

both technologies.[11][16]

2.2 Ion Backflow (IBF) Mitigation

IBF refers to the positive ions, created during the electron avalanche process, that drift back

into the main TPC volume. This creates a positive space charge that distorts the uniform drift

field, degrading the spatial resolution.[17] In a continuous readout TPC, where the amplification

stage is always active, IBF must be minimized. The primary strategy is the use of multi-stage
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amplification systems like the 4-GEM stack. By carefully tuning the voltages on each GEM foil

and the electric fields in the transfer gaps between them, a "gate" for ions is effectively created.

Most ions are collected on the GEM electrodes, while electrons are efficiently transferred to the

next amplification stage or the readout pads. The ALICE TPC upgrade achieved an IBF of

0.63% at an effective gain of 2000.[3]

2.3 Front-End and Readout Electronics

The front-end electronics (FEE) for a continuous readout TPC must be able to amplify, shape,

digitize, and process signals from tens of thousands of channels in real-time. This has led to

the development of highly integrated Application-Specific Integrated Circuits (ASICs).

SAMPA (SAMPA ASIC for TPC and MCH Applications): The SAMPA chip is a key enabler for

the ALICE and sPHENIX TPC upgrades.[5][11][18] It is a 32-channel ASIC fabricated in 130

nm CMOS technology.[18][19][20] Each channel integrates a charge-sensitive amplifier, a

semi-Gaussian shaper, a 10-bit ADC, and a Digital Signal Processor (DSP).[18][21] The

SAMPA chip provides selectable input polarity, configurable shaping time and sensitivity, and

digital filtering capabilities to reduce data volume before transmission.[19][20]

GET (General Electronics for TPCs): The GET system is another comprehensive,

reconfigurable electronics and data acquisition (DAQ) system designed for TPCs and other

nuclear physics instruments.[22][23] It is based on the AGET ASIC, which features 64

channels and can sample signals at up to 100 MSa/s.[22]

2.4 Data Acquisition (DAQ) and Processing

The continuous, trigger-less nature of the readout results in a massive, continuous stream of

data. The upgraded ALICE TPC, for example, produces data at a rate of up to 3.5 TB/s.[4] This

"streaming readout" approach requires a robust DAQ system capable of handling this

throughput and a large-scale online computing farm to perform data reduction, feature

extraction, and event building in real-time.[3][10] Sophisticated two-stage calibration and

reconstruction schemes are required to correct for the residual space-charge distortions and

maintain the required physics performance.[7]

Data Presentation
Table 1: Performance Characteristics of High-Rate Continuous Readout TPCs
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Parameter ALICE TPC Upgrade sPHENIX TPC

Interaction Rate 50 kHz (Pb-Pb) High Rate (Au-Au, p-p)

Gas Mixture Ne-CO2 (90-10) Ne-CF4 (Optimized)

Amplification
Quadruple GEM (4-GEM)

stacks

Quadruple GEM or GEM-

Micromegas Hybrid

Effective Gain 2000 > 2000

Ion Backflow (IBF) < 1% (0.63% achieved) < 1%

Local Energy Resolution 11.3% (σ)
Optimized for momentum

resolution

Readout Electronics SAMPA ASIC Modified SAMPA ASIC

Data Rate Up to 3.5 TB/s Streaming readout architecture

Sources:[3][4][11]

Table 2: SAMPA ASIC Key Specifications
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Parameter Specification

Technology 130 nm CMOS

Supply Voltage 1.25 V

Channels per Chip 32

Input Polarity Selectable (Positive/Negative)

Shaping Time Selectable (e.g., 160 ns)

Sensitivity / Gain Selectable (e.g., 20 mV/fC, 30 mV/fC)

ADC Resolution 10-bit

ADC Sampling Rate Up to 18.5 MSPS

Digital Processing Filtering and Compression

Data Output Up to 11 SLVS links @ 320 Mbps

Sources:[18][19][20][21][24]

Experimental Protocols
Protocol 1: Assembly of a Quad-GEM Readout Chamber
This protocol outlines the basic steps for assembling a 4-GEM stack readout chamber, as used

in the ALICE TPC upgrade. This procedure must be performed in a cleanroom environment

(e.g., Class 10,000) to avoid dust contamination.

Materials:

4x GEM foils

5x insulating frames (e.g., G10, 2 mm thick)

Readout Pad Plane (PCB)

Drift cathode mesh
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Gas-tight enclosure

High-voltage supply

Gas system (e.g., for Ne-CO2 mixture)

Procedure:

Inspection and Cleaning: Visually inspect all GEM foils for defects under magnification.

Clean all components (foils, frames) with isopropyl alcohol and deionized water in an

ultrasonic bath, followed by baking to remove moisture.

Stack Assembly: a. Place the readout pad plane at the base of a clean assembly jig. b. Place

the first insulating frame on the pad plane. This defines the induction gap. c. Carefully place

the first GEM foil (GEM4) on the frame. Ensure correct orientation. d. Place the second

frame on GEM4. This defines the first transfer gap. e. Place the second GEM foil (GEM3) on

the frame. f. Repeat this process for all four GEM foils, separated by insulating frames. The

gaps are typically: Induction (2 mm), Transfer 1 (2 mm), Transfer 2 (2 mm), Transfer 3 (2

mm), Drift (2 mm).[3]

Cathode and Sealing: Place the final frame and the drift cathode mesh on top of the last

GEM foil (GEM1).

Enclosure: Mount the assembled stack into the gas-tight enclosure. Ensure proper sealing

with O-rings.

Electrical Connections: Connect the high-voltage lines to each side of the four GEM foils and

to the drift cathode. Connect the readout pads to the front-end electronics feedthroughs.

Gas Flushing: Flush the chamber with the operational gas mixture (e.g., Ne-CO2 90-10) for

several hours to purge any contaminants.

Protocol 2: Commissioning and IBF Measurement
This protocol describes the initial power-up of the chamber and a method to measure the Ion

Backflow.

Setup:
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Assembled GEM chamber connected to a gas system.

Multi-channel high-voltage power supply.

Picoammeters to measure currents.

X-ray source (e.g., 55Fe, 5.9 keV) or a UV lamp to generate primary ionization.

Front-end electronics connected to the readout pads.

Procedure:

HV Training: Slowly ramp up the voltage on each GEM foil individually, monitoring for any

discharge activity (sparks). This "conditions" the foils. Do not exceed the manufacturer's

recommended voltage.

Establishing an Operating Point: a. Set the drift and induction fields. b. Apply the operational

voltages to the GEM stack. A typical configuration for a 4-GEM stack in Ne-CO2 is designed

to create a cascading gain while minimizing ion feedback. This often involves higher transfer

fields in the first gaps and a lower field in the last transfer gap.[3]

Gain Measurement: a. Irradiate the chamber's drift volume with the 55Fe X-ray source. b.

Record the signal spectrum from the readout pads using the FEE. c. The position of the 5.9

keV photopeak allows for the calculation of the effective gas gain.

IBF Measurement: a. The Ion Backflow (IBF) is defined as the ratio of the current measured

on the drift cathode (I_drift) to the current measured on the readout anode (I_anode), which

is proportional to the total number of electrons in the avalanche. b. IBF = I_drift / I_anode c.

Place the X-ray source to irradiate the drift volume, creating primary ionization. d. With the

chamber at its operational gain, use picoammeters to simultaneously measure the current

drawn by the drift cathode and the total current on the readout anode pads. e. Calculate the

IBF ratio. Adjust GEM voltages and transfer fields to minimize IBF while maintaining the

required gain of ~2000.[3]

Mandatory Visualization
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Caption: Workflow of the continuous readout data chain.
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Caption: Experimental setup for Ion Backflow (IBF) measurement.

IBF Suppression Logic in a 4-GEM Stack

Drift Field (E_D)

GEM 1

 e-

Transfer Field 1 (E_T1)

 e-  Ion+

GEM 2

 e-  Ion+

Transfer Field 2 (E_T2)

 e-  Ion+

GEM 3

 e-  Ion+

Transfer Field 3 (E_T3)

 e-  Ion+

GEM 4

 e-  Ion+

Induction Field (E_I)

 e-  Ion+

Readout Pads

 e-  Ion+

e- Electron Path
(High Transmission) Ion+ Ion Path

(High Suppression)

Ions blocked
by fields & collected

on electrodes

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12378427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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